Tert-butyl N-[(3-fluorosulfonyloxyphenyl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(3-fluorosulfonyloxyphenyl)methyl]carbamate
• InChI: InChI=1S/C12H16FNO5S/c1-12(2,3)18-11(15)14-8-9-5-4-6-10(7-9)19-20(13,16)17/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key: KXIYHNIOMLLZHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=CC=C1)OS(=O)(=O)F
• Molecular Formula: C12H16FNO5S
• Molecular Weight: 305.32 g/mol

Description

Tert-butyl carbamates are a class of organic compounds that contain a carbamate functional group, where the nitrogen is bonded to a tert-butyl group. They are often used in organic synthesis due to their stability and ease of purification.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with an isocyanate. For example, the interaction of octafluorotoluene with tert-butylamine, followed by the oxidation of the formed tert-butylanilines with meta-chloroperoxybenzoic acid led to functionalized perfluorinated phenyl tert-butyl nitroxides.

Molecular Structure Analysis

The molecular structure of these compounds can be complex, depending on the specific substituents attached to the carbamate group. X-ray crystallography can be used to determine the exact structure.

Chemical Reactions Analysis

Tert-butyl carbamates can undergo a variety of chemical reactions, including hydrolysis, aminolysis, and alcoholysis. They can also participate in reactions involving the carbamate group, such as the formation of ureas and guanidines.

Physical And Chemical Properties Analysis

Tert-butyl carbamates generally have a high bond dissociation energy and limited accessibility. They are often solid at room temperature and have a camphor-like odor. They are miscible with water, ethanol, and diethyl ether.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their structure and the specific reaction they are involved in. For example, in the presence of a catalyst, they can generate a powerful species that effectively oxidizes tert-butyl C−H bonds.

Safety and Hazards

These compounds can pose various safety hazards. For example, they may be harmful if swallowed, cause skin irritation, and cause serious eye irritation. Proper safety measures should be taken when handling these compounds.

Future Directions

The development of new synthetic methods for the preparation of tert-butyl carbamates and their derivatives is an active area of research. These compounds have potential applications in the development of new functional materials and pharmaceuticals.